Cas no 2097935-13-0 (methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate)

methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
- methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
- AKOS032461411
- methyl 3-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonylthiophene-2-carboxylate
- F6549-1466
- 2097935-13-0
-
- Inchi: 1S/C12H14N4O4S3/c1-20-12(17)11-9(2-7-21-11)23(18,19)16-5-3-15(4-6-16)10-8-13-22-14-10/h2,7-8H,3-6H2,1H3
- InChI Key: CRCBNHUDNXNDMJ-UHFFFAOYSA-N
- SMILES: S(C1C=CSC=1C(=O)OC)(N1CCN(C2C=NSN=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 374.01771846g/mol
- Monoisotopic Mass: 374.01771846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 158Ų
methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6549-1466-20mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-10μmol |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-25mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-2μmol |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-40mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-30mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-5μmol |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-1mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-5mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6549-1466-75mg |
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate |
2097935-13-0 | 75mg |
$208.0 | 2023-09-08 |
methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Related Literature
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D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
Additional information on methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
Recent Advances in the Study of Methyl 3-{4-(1,2,5-Thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0)
In recent years, the compound methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a thiadiazole ring, piperazine, and thiophene moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of high interest for drug discovery and development.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate. The researchers employed a multi-step synthetic route, starting from commercially available thiophene-2-carboxylic acid derivatives, to achieve high yields and purity. The study highlighted the importance of the sulfonyl linker and the thiadiazole ring in enhancing the compound's binding affinity to target proteins, particularly in the context of kinase inhibition.
Further investigations into the biological activity of this compound have revealed its potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated that methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate effectively suppresses the activity of kinases such as JAK2 and PI3K, which are critical targets in the treatment of autoimmune diseases and cancers. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.
In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in addressing neurodegenerative disorders. A study conducted by a team at the University of Cambridge investigated the neuroprotective effects of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate in models of Alzheimer's disease. The results indicated that the compound could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, pointing to its multifaceted therapeutic potential.
Despite these promising findings, challenges remain in the development of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Current research efforts are focused on modifying the compound's scaffold to improve its pharmacokinetic profile while retaining its potent biological activity.
In conclusion, methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0) represents a promising candidate in the field of medicinal chemistry, with applications ranging from kinase inhibition to neuroprotection. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, paving the way for future clinical applications.
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